Cas no 180918-68-7 (Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-)

• Product Name: Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
• CAS No: 180918-68-7
• MF: C₂₁H₃₇FN₂O₃S
• MW: 416.593488454819
• CID: 162414
• PubChem ID: 163300
• Update Time: 2025-04-19

Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-[(1S)-4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-
• N-[4-[(1S)-4-[ethyl-(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
• Methanesulfonamide,N-[4-[4-[ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]-, (S)-
• Trecetilide
• (S)-N-[4-[4-[Ethyl(6-fluoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
• Trastuzumab (solution)
• Trecetilide [INN]
• UNII-3R7HJU91EJ
• CHEBI:177812
• D09759
• 3R7HJU91EJ
• Trecetilide (INN)
• CHEMBL269446
• (S)-N-(4-(4-(ETHYL(6-FLUORO-6-METHYLHEPTYL)AMINO)-1-HYDROXYBUTYL)PHENYL) METHANESULFONAMIDE
• Q27257929
• DTXSID10171038
• RPQUKWBLAHJOPX-FQEVSTJZSA-N
• N-[4-[(1S)-4-[ethyl-(6-luoro-6-methylheptyl)amino]-1-hydroxybutyl]phenyl]methanesulonamide
• SCHEMBL5353205
• 180918-68-7
• (S)-(-)-N-[4-[-4-[ethyl(6-fluoro-6-methyl-heptyl)amino]-1-hydroxybutyl]phenyl]methanesulfonamide
• (-)-4'-((S)-4-(Ethyl(6-fluoro-6-methylheptyl)amino)-1-hydroxybutyl)methanesulfonanilide

• Inchi： 1S/C21H37FN2O3S/c1-5-24(16-8-6-7-15-21(2,3)22)17-9-10-20(25)18-11-13-19(14-12-18)23-28(4,26)27/h11-14,20,23,25H,5-10,15-17H2,1-4H3/t20-/m0/s1
• InChI Key： RPQUKWBLAHJOPX-FQEVSTJZSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)[C@H](CCCN(CC)CCCCCC(C)(C)F)O)(=O)=O

Computed Properties

• Exact Mass: 416.25111
• Monoisotopic Mass: 416.25089238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 14
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.120
• PSA: 69.64